![molecular formula C8H2N4O6 B053100 6,7-Dinitro-2,3-quinoxalinedione CAS No. 114828-89-6](/img/structure/B53100.png)
6,7-Dinitro-2,3-quinoxalinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6,7-Dinitro-2,3-quinoxalinedione (DNQX) is a potent antagonist of glutamate receptors, specifically the AMPA subtype. It is widely used in scientific research to study the biochemical and physiological effects of glutamate signaling and to investigate the role of AMPA receptors in various neurological and psychiatric disorders.
Mechanism of Action
6,7-Dinitro-2,3-quinoxalinedione acts as a competitive antagonist of AMPA receptors, blocking the binding of glutamate to these receptors and preventing the influx of calcium ions into the postsynaptic neuron. This inhibition of glutamate signaling can have various effects on neuronal activity and has been implicated in a range of neurological and psychiatric disorders.
Biochemical and Physiological Effects
Blocking AMPA receptors with this compound can have various biochemical and physiological effects, including changes in synaptic plasticity, neuronal excitability, and neurotransmitter release. It has been shown to modulate the activity of various neurotransmitter systems, including dopamine, serotonin, and GABA.
Advantages and Limitations for Lab Experiments
One advantage of using 6,7-Dinitro-2,3-quinoxalinedione in lab experiments is its high potency and specificity for AMPA receptors, making it a useful tool for investigating the role of glutamate signaling in various neurological and psychiatric disorders. However, its use is limited by its potential toxicity and the need for careful dosing and handling.
Future Directions
Future research using 6,7-Dinitro-2,3-quinoxalinedione could focus on investigating the role of AMPA receptors in various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. It could also be used to study the mechanisms of action of drugs that modulate glutamate signaling, such as ketamine and other novel therapeutics. Additionally, further research could explore the potential therapeutic applications of this compound itself, such as in the treatment of epilepsy or other neurological disorders.
Synthesis Methods
6,7-Dinitro-2,3-quinoxalinedione can be synthesized through a multistep process involving the reaction of quinoxaline with nitric acid and sulfuric acid. The resulting compound is then treated with nitric acid and acetic anhydride to yield this compound.
Scientific Research Applications
6,7-Dinitro-2,3-quinoxalinedione is commonly used in scientific research to block AMPA receptors and investigate the role of glutamate signaling in various neurological and psychiatric disorders. It has been used to study the mechanisms of action of drugs such as ketamine, which has been shown to rapidly alleviate symptoms of depression and other mood disorders by modulating glutamate signaling.
Properties
114828-89-6 | |
Molecular Formula |
C8H2N4O6 |
Molecular Weight |
250.12 g/mol |
IUPAC Name |
6,7-dinitroquinoxaline-2,3-dione |
InChI |
InChI=1S/C8H2N4O6/c13-7-8(14)10-4-2-6(12(17)18)5(11(15)16)1-3(4)9-7/h1-2H |
InChI Key |
YEUPBRRGMWBCEB-UHFFFAOYSA-N |
SMILES |
C1=C(C(=CC2=NC(=O)C(=O)N=C21)[N+](=O)[O-])[N+](=O)[O-] |
Canonical SMILES |
C1=C(C(=CC2=NC(=O)C(=O)N=C21)[N+](=O)[O-])[N+](=O)[O-] |
synonyms |
6,7-Dinitro-2,3-quinoxalinedione |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.